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Compound of Interest

2-METHYLBUTANE-D12

Compound Name:
(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Executive Summary: The Dual-Hazard of Deuterated
Isopentane

Audience: Senior Researchers, Lab Managers, and HSE Officers.

Handling 2-Methylbutane-d12 (Isopentane-d12) requires a shift in mindset. You are managing
two distinct risks simultaneously:

o Safety Risk: An extremely volatile, flammable narcotic (Flash point < -51°C, Boiling point
~28°C).

* Asset Risk: A high-value deuterated solvent where evaporative loss equals significant
financial loss.

Standard "lab safety" is insufficient. This guide integrates Loss Prevention with Personal
Protection, ensuring that the containment measures protecting the scientist also preserve the
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isotopic integrity and volume of the solvent.

Critical Hazard Profile

Before selecting PPE, understand the physical mechanism of the hazard.

Property Value Operational Implication

CRITICAL: The liquid will boil
upon contact with a warm
glove or if left in an open
Boiling Point 27.8°C (82°F) vessel at ambient lab
temperature. This creates
rapid pressure buildup in septa

vials.

Vapor can ignite from distant
] static discharge.[1] Standard
Flash Point <-51°C )
synthetic lab coats are a

severe melting hazard.

Vapors sink and pool. Do not
) ) rely on ceiling ventilation;
Vapor Density ~2.5 (Air=1) )
bench-level extraction (fume

hood) is mandatory.

The liquid is non-conductive
) ) ) and generates charge during
Static Potential High _ o _
pouring/syringing. Grounding

is required.[2][3]

PPE Selection Matrix (The "Barrier Strategy")

Do not rely on standard "blue nitrile" gloves for prolonged contact. Isopentane is a light
hydrocarbon that permeates thin nitrile rapidly.

A. Dermal Protection (Hand & Body)
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PPE Component

Recommendation

Technical Rationale

Primary Glove (Splash)

Double-gloved Nitrile (min 4

mil)

Breakthrough: < 10 mins.[4]
Acceptable only for incidental
splash if changed immediately.
The inner glove provides a
buffer while doffing the outer

glove.

Primary Glove (Immersion)

Viton® or PVA (Polyvinyl
Alcohol)

Breakthrough: > 480 mins.[4]
[5] PVAis excellent for organic
solvents but dissolves in water.
Viton is the gold standard for

hydrocarbons.

Spill Response Glove

Silver Shield / 4H® (Laminate)

Breakthrough: > 4 hr.[5][6]
Essential for cleaning up spills
> 10mL. Poor dexterity, so

wear nitrile over these for grip.

Body Protection

Flame-Resistant (FR) Lab
Coat (Nomex/Cotton blend)

MANDATORY. 100%
Polyester/Synthetic coats must
be banned. If a flash fire
occurs, synthetics melt into the
skin. FR cotton carbonizes,

creating a shield.

Eye Protection

Chemical Splash Goggles
(Indirect Vent)

Safety glasses are insufficient
due to the boiling risk. If the
vial sprays (flash evaporation),
goggles seal the eyes from
vapor and liquid.[7]

B. Respiratory Protection[1][2][3][10][11][12][13]

e Primary: Chemical Fume Hood (Face velocity 80—100 fpm). Work at least 6 inches inside the

sash.
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e Secondary (Spill/No Hood): Full-face respirator with AX Filter (Low-boiling organic
compounds). Note: Standard Organic Vapor (Black) cartridges have short service lives for
low-boiling solvents.

C. PPE Decision Logic Diagram

Task Assessment

Volume > 10mL OR
Duration > 5 mins?

[ High Splash/Spray Risk? j

High (Pressurized Vial) ow

[N [N
High Integrity Protocol: Standard Protocol:
1. FR Lab Coat 1. FR Lab Coat
2. Splash Goggles 2. Safety Glasses
3. Viton or Silver Shield Gloves 3. Double Nitrile Gloves
4. Grounding Strap (Change outer immediately on contact)

Click to download full resolution via product page

Caption: Decision logic for selecting glove and eye protection based on exposure duration and
volume.

Operational Protocol: The "Cold-Trap" Transfer

Objective: Transfer Isopentane-d12 without losing mass to evaporation or exposing the user.

The "Thermodynamic Control" Method
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Because the boiling point (28°C) is near room temperature, you cannot treat this like water or
DMSO. You must suppress the vapor pressure thermally.

e Pre-Cooling (Essential):

o Place the sealed Isopentane-d12 vial in a -20°C freezer or an ice bath for 10 minutes
before opening.

o Why? This drops the internal pressure, preventing the "geyser effect" when the septum is
pierced.

e Equip PPE:

o Don FR coat, splash goggles, and double nitrile gloves. Check that a grounding strap is

available if pouring.
e Venting (If using Syringe):

o Insert a small gauge needle (e.g., 25G) connected to an inert gas line (Nitrogen/Argon)

with a bleed valve.

o Why? To replace the withdrawn liquid volume with inert gas, preventing a vacuum that
could implode the septum or suck in atmospheric moisture (ruining the deuteration).

e Transfer:
o Withdraw liquid slowly. Rapid withdrawal creates cavitation bubbles (boiling).
o Transfer immediately to the pre-cooled receiving vessel.

e Sealing:

o Parafilm is not compatible (isopentane dissolves it). Use Teflon tape or a fresh septum cap

immediately.

Workflow Visualization
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1. Thermal Suppression Reduces Vapor Pressure | WS EESHEN T2 o)) Prevents Vacuum 3. Aspiration Minimizes Loss 4. Transfer & Seal
(Cool Vial to 0°C) = [(GEENPAYELN) (Slow Draw to prevent boiling) (Teflon - No Parafilm)

Click to download full resolution via product page
Caption: Step-by-step workflow to minimize evaporative loss and exposure during transfer.
Emergency Response & Disposal
Spill Response (< 50 mL)

o Evacuate: Alert immediate neighbors.
o Ventilate: Maximize fume hood airflow.

o PPE Upgrade: Switch to Silver Shield/Laminate gloves. Nitrile will degrade and expose skin
to defatting agents.

e Absorb: Use non-combustible absorbent pads (vermiculite or proprietary solvent pads). Do
not use paper towels (increases surface area for flash fire).

o Disposal: Place absorbent in a sealed container labeled "Flammable Debris."

Waste Disposal

» Segregation: Do not mix with oxidizers (peroxides, nitric acid).[8]

o Labeling: Clearly mark as "Halogenated" or "Non-Halogenated" based on local rules
(Isopentane is non-halogenated, but d12 is an isotope; usually treated as standard non-
halogenated solvent waste unless mixed with other species).

o Container: Use HDPE or glass. Avoid LDPE (swelling risk).

References

e Occupational Safety and Health Administration (OSHA).Organic Solvents & PPE Guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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